2-(2,6-Dichloro-phenylamino)-1H-benzimidazole-5-carboxylic acid

• Molecular Formula: C14H9Cl2N3O2
• Molecular Weight: 322.1 g/mol
• IUPAC Name: 2-(2,6-dichloroanilino)-3H-benzimidazole-5-carboxylic acid
• InChI: InChI=1S/C14H9Cl2N3O2/c15-8-2-1-3-9(16)12(8)19-14-17-10-5-4-7(13(20)21)6-11(10)18-14/h1-6H,(H,20,21)(H2,17,18,19)
• InChI Key: CJTDFAIIRDWWKA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)NC2=NC3=C(N2)C=C(C=C3)C(=O)O)Cl

Description

2-(2,6-Dichloro-phenylamino)-1H-benzimidazole-5-carboxylic acid is a useful research compound. Its molecular formula is C14H9Cl2N3O2 and its molecular weight is 322.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3,4-diamino-benzoic acid ethyl ester (5.0 g, 27.8 mmol) and 1,3-dichloro-2-isothiocyanato-benzene (5.66 g, 27.8 mmol) in 40 mL DMF was stirred for 2 h. DIC (4.40 mL, 28.2 mmol) was added and the mixture stirred overnight. After 30 min stirring at 80° C. water was added and the mixture was concentrated i.vac. The residue was taken up in ethanol and 1 M aq. NaOH. The mixture stirred overnight at reflux. Ethanol was evaporated and the aq. phase diluted with water. The precipitate was filtered and washed with water. The filtrate was acidified with formic acid and cooled. The mixture was filtered and washed with water.